molecular formula C11H11F3N2O2 B8477869 N-(5-Acetylamino-2-methyl-phenyl)-2,2,2-trifluoro-acetamide

N-(5-Acetylamino-2-methyl-phenyl)-2,2,2-trifluoro-acetamide

Cat. No.: B8477869
M. Wt: 260.21 g/mol
InChI Key: FZSNFGACONVTMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5-Acetylamino-2-methyl-phenyl)-2,2,2-trifluoro-acetamide is a useful research compound. Its molecular formula is C11H11F3N2O2 and its molecular weight is 260.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11F3N2O2

Molecular Weight

260.21 g/mol

IUPAC Name

N-(5-acetamido-2-methylphenyl)-2,2,2-trifluoroacetamide

InChI

InChI=1S/C11H11F3N2O2/c1-6-3-4-8(15-7(2)17)5-9(6)16-10(18)11(12,13)14/h3-5H,1-2H3,(H,15,17)(H,16,18)

InChI Key

FZSNFGACONVTMV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)C)NC(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(5-Amino-2-methyl-phenyl)-2,2,2-trifluoro-acetamide (3.27 gm 14.99 mmol) was taken up on anhydrous DCM (75 mL) and cooled to 0° C. Pyridine (3.56 g, 44.97 mmol, 3.64 mL) was added followed by a slow addition of acetyl chloride (1.18 g, 14.99 mol, 1.07 mL). The reaction was allowed to warm to room temp and stir for 30 min. The reaction mixture poured into 1N HCl and the aqueous layer was extracted three times with ethyl acetate. The combined organic layers were washed with saturated sodium bicarbonate, water, brine and dried over anhydrous magnesium sulfate. The solution was filtered and the solvent removed under reduced pressure. The product was isolated by flash chromatography. (3:1 hexane/ethyl acetate) Yield 2.93 g. 1H NMR (CDCl3, 300 MHz) δ 2.13 (s, 3H), 2.23 (s, 3H), 7.25 (d, J=9 Hz, 1H), 7.23 (d, J=9 Hz, 1H), 7.61 (s, 1H).
Quantity
3.27 g
Type
reactant
Reaction Step One
Quantity
3.64 mL
Type
reactant
Reaction Step Two
Quantity
1.07 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
75 mL
Type
solvent
Reaction Step Six

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